Cas no 118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-)

118409-67-9 structure
Product name:2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
- NDBVLMVMOJCWHU-UHFFFAOYSA-N
- SCHEMBL5164387
- 118409-67-9
- 2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
- alpha-cyano-3,5-dimethoxy-4-hydroxycinnamic acid
- DTXSID201194591
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- Inchi: InChI=1S/C12H11NO5/c1-17-9-4-7(3-8(6-13)12(15)16)5-10(18-2)11(9)14/h3-5,14H,1-2H3,(H,15,16)
- InChI Key: NDBVLMVMOJCWHU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 249.06372245Da
- Monoisotopic Mass: 249.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 99.8Ų
2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Related Literature
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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5. Book reviews
118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-) Related Products
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